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Compound of Interest

Compound Name: 2-Iodoadenosine

Cat. No.: B8816097 Get Quote

Abstract
2-Iodoadenosine (CAS: 35109-88-7) is a critical nucleoside analog utilized primarily as an

adenosine receptor agonist and a synthetic precursor for radiolabeled ligands (e.g., ngcontent-

ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

I probes).[1][2] Its structural integrity relies heavily on the stability of the carbon-iodine (C-I)
bond, which is susceptible to homolytic cleavage under UV-visible light and nucleophilic attack
in non-neutral pH environments. This guide defines the rigorous handling, solubilization, and
storage protocols required to maintain >98% purity and functional efficacy in biological assays.

Part 1: Physicochemical & Safety Profile
Understanding the physical limitations of 2-Iodoadenosine is the first step in preventing

experimental failure. The iodine atom at the C2 position introduces significant lipophilicity

compared to native adenosine, altering solubility profiles and increasing photosensitivity.

Table 1: Key Technical Specifications
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Property Specification Critical Note

CAS Number 35109-88-7
Verify against Certificate of

Analysis (CoA)

Molecular Formula

C

H

IN

O

Molecular Weight 393.14 g/mol
Use this value for Molarity

calculations

Appearance White to off-white powder
Yellowing indicates iodine

liberation (degradation)

Solubility (DMSO) ~50–100 mM
Preferred solvent for stock

solutions

Solubility (Water) < 1 mM
Poorly soluble; requires pre-

dissolution in organic solvent

UV ~260–265 nm
Shifts depending on pH; use

for concentration verification

Hazard Profile Irritant (H315, H319, H335)
Wear nitrile gloves and safety

glasses.[1] Avoid inhalation.

Part 2: Storage Architecture & Stability
The "Golden Rule" for 2-Iodoadenosine storage is the maintenance of the Stability Triad: Low

Temperature, Desiccation, and Darkness. Neglecting any single arm of this triad will accelerate

deiodination or hydrolysis of the glycosidic bond.

The Stability Triad Protocol
Temperature: Store solid powder at -20°C. While short-term transport at 4°C is acceptable,

long-term storage above freezing promotes slow hydrolysis.
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Light Protection: The C-I bond is photolabile. Exposure to ambient lab light (fluorescent/LED)

can cause radical formation and iodine release.

Action: Wrap all vials in aluminum foil or store in opaque amber boxes.

Moisture Control: Nucleosides are hygroscopic. Hydrolysis is catalyzed by moisture.

Action: Store vials inside a secondary container (jar) with active desiccant silica gel.

Diagram 1: Storage Logic Flow
This decision tree illustrates the correct handling of incoming shipments and long-term banking.
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Caption: Logical workflow for receiving and banking 2-Iodoadenosine to prevent immediate

degradation.

Part 3: Solubilization & Stock Preparation[5]
Direct dissolution in aqueous buffers (PBS, TBS) is not recommended due to slow kinetics and

potential precipitation. The following protocol ensures a stable, homogeneous stock solution.

Protocol: Preparation of 10 mM Stock Solution
Reagents:

2-Iodoadenosine powder (MW: 393.14)[1]

Anhydrous DMSO (Dimethyl sulfoxide), sterile filtered (Grade: Cell Culture or HPLC)

Step-by-Step Methodology:

Equilibration: Remove the vial from -20°C storage and place it in a desiccator. Allow it to

warm to room temperature (~30 mins) before opening.

Why? Opening a cold vial condenses atmospheric water onto the powder, causing

hydrolysis during subsequent storage.

Weighing: Weigh approximately 3.93 mg of powder into a sterile, amber microcentrifuge

tube.

Dissolution: Add 1.0 mL of Anhydrous DMSO.

Note: If weighing a different amount, calculate volume using

.

Mixing: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.

Troubleshooting: If undissolved particles remain, sonicate in a water bath at 37°C for 5

minutes.
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Aliquoting: Dispense into single-use aliquots (e.g., 50 µL) to avoid repeated freeze-thaw

cycles.

Storage: Store aliquots at -20°C. Stable for 3–6 months if protected from light and moisture.

Table 2: Solubility Matrix
Solvent Solubility Limit Usage Recommendation

Anhydrous DMSO > 50 mM
Recommended. Excellent

stability and solubility.

Ethanol (100%) ~ 5–10 mM
Acceptable, but evaporation is

a risk during storage.

PBS (pH 7.4) < 0.5 mM
Avoid for stock. Use only for

final dilution.

0.1 M HCl/NaOH Unstable
Prohibited. Acid/Base

catalyzes hydrolysis.

Diagram 2: Dilution Workflow for Biological Assays
This diagram depicts the critical dilution step to ensure the final DMSO concentration remains

non-toxic (<0.1%) while maintaining the drug in solution.
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Click to download full resolution via product page

Caption: Serial dilution strategy to minimize solvent shock and precipitation risks.

Part 4: Quality Control (Self-Validation)
Before committing valuable biological samples to an experiment, validate the integrity of your

2-Iodoadenosine stock.
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The "Yellow Check" (Visual)
Method: Hold the DMSO stock vial against a white background.

Pass: Solution is clear and colorless.

Fail: Solution is faint yellow or brown. This indicates free iodine (

) release. Discard immediately.

UV-Vis Verification (Instrumental)
Method: Dilute the stock 1:1000 in PBS (pH 7.4) and run a UV scan from 220 nm to 320 nm.

Expectation: A distinct peak should appear around 260–265 nm.

Validation: If the peak is flattened or shifted significantly compared to a fresh standard,

degradation has occurred.

Part 5: Handling & Safety[6]
Although 2-Iodoadenosine is primarily a research tool, it possesses biological activity and

chemical hazards.

PPE: Standard Level 1 Biosafety (Lab coat, Nitrile gloves, Safety glasses).

Inhalation: The powder is fine and can be aerosolized. Weigh in a fume hood or use a static-

free spatula.

Toxicity: Classified as an Irritant (H315, H319, H335).[1] It is an adenosine receptor agonist;

accidental systemic absorption could theoretically cause cardiovascular effects (hypotension,

bradycardia) via A1/A2A receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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